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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085 Get Quote

A Comprehensive Technical Guide to Solvent Blue 97
This technical guide provides an in-depth overview of Solvent Blue 97, a synthetic anthraquinone dye. It is

intended for researchers, scientists, and professionals in drug development and materials science who require

detailed technical information, including its chemical and physical properties, synthesis, and analytical

methodologies.

Chemical Identity and Molecular Structure
Solvent Blue 97 is a blue solvent dye known for its high heat stability and lightfastness. It is primarily used in

the coloration of various plastics and polymers.

IUPAC Name: 1,4-bis[(2,6-diethyl-4-methylphenyl)amino]anthracene-9,10-dione[1]

CAS Number: The primary CAS number for Solvent Blue 97 is 32724-62-2. The number 61969-44-6 is also

associated with this dye, though some sources list it as a deleted or alternate CAS number.[2][3][4][5][6][7]

C.I. Name: Solvent Blue 97, C.I. 615290[8][9][10]

Synonyms: Macrolex Blue RR, Transparent Blue RR, Blue RR, N,N'-Bis(2,6-diethyl-4-methylphenyl)-1,4-

diaminoanthraquinone[3][6][7][10][11]

Molecular Formula: C₃₆H₃₈N₂O₂[2][3][8][12]

Molecular Weight: 530.71 g/mol [2][3][12]

Molecular Structure:

The structure of Solvent Blue 97 is based on a 1,4-diaminoanthraquinone core, with the amino groups

substituted with 2,6-diethyl-4-methylphenyl groups.
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SMILES:

CCC1=CC(=CC(=C1NC2=C3C(=C(C=C2)NC4=C(C=C(C=C4CC)C)CC)C(=O)C5=CC=CC=C5C3=O)CC)C[3]

InChI Key: IBABXJRXGSAJLQ-UHFFFAOYSA-N[3]

Physicochemical Properties
The following tables summarize the key quantitative data for Solvent Blue 97, compiled from various technical

datasheets.

Table 1: General Physicochemical Properties

Property Value Reference(s)

Physical Appearance Dark blue powder [6][13]

Melting Point 200-250 °C [6][9][11][14]

Boiling Point 641.1 ± 55.0 °C (Predicted) [4][15]

Density 1.166 g/cm³ [4][15]

Heat Resistance Up to 300 °C [9][13][14]

Table 2: Solubility Data

Solvent Solubility (at 20°C) Reference(s)

Water Insoluble (20 µg/L) [1][4][15]

Dichloromethane 150 g/L [6][13]

Butyl Acetate 20 g/L [6][13]

Acetone 15 g/L [6][13]

Ethyl Alcohol 5 g/L [6][13]

Table 3: Fastness and Performance Properties

Property Rating/Value Reference(s)

Light Fastness 7-8 (on a scale of 1-8) [9][11][13]

Acid Resistance 4-5 [11][13]

Alkali Resistance 4-5 [11][13]
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Table 4: Toxicological Data

Test Species Result Reference(s)

Acute Oral Toxicity (LD50) Rat (female) 15,000 mg/kg bw [8]

Acute Dermal Toxicity

(LD50)
Rat (male/female) > 2,000 mg/kg bw [8]

Toxicity to Fish (LC50,

96h)
Danio rerio > 100 mg/L [8]

Toxicity to Daphnia (EC50,

48h)
Daphnia magna > 100 mg/L [8]

Toxicity to Algae (EC50,

72h)

Desmodesmus

subspicatus
> 100 mg/L [8]

Experimental Protocols
This section details the methodologies for the synthesis of Solvent Blue 97 and a general protocol for its

analysis in a polymer matrix.

The manufacturing process for Solvent Blue 97 involves the condensation of 1,4-dihydroxyanthracene-9,10-

dione with 2,6-diethyl-4-methylbenzenamine.[10][14] A more detailed experimental protocol is as follows:

Reaction Setup: A mixture of quinacridone (20.35 g), dihydroquinacridone (20.38 g), trimethyl borate (10.8 g),

and 90% lactic acid (8.71 g) is added to 2,6-diethyl-4-methylaniline (159.7 g) under a nitrogen atmosphere.

[12]

Initial Heating: The mixture is heated to 115°C for 1 hour to distill off methanol.[12]

Condensation Reaction: The temperature is then raised to 145°C and stirred for 8 hours, during which water

is distilled off. The reaction progress is monitored by thin-layer chromatography.[12]

Oxidation: The mixture is cooled to 125°C, and air is passed through it for 3 hours. It is further cooled to 80°C,

potassium hydroxide powder (20.6 g) is added, and air is passed through again for 4 hours.[12]

Precipitation and Isolation: Over 2 hours at 70°C, methanol (290 ml) is added dropwise. The mixture is stirred

at a gentle boil for 1 hour.[12]

Purification: The resulting suspension is cooled to room temperature, filtered, and the solid product is washed

with cold methanol (200 ml) followed by hot water (1 L). The final product is a blue crystalline powder.[12]
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The determination of Solvent Blue 97 concentration in a plastic sample can be achieved through solvent

extraction followed by spectrophotometric analysis.

Sample Preparation: A known mass of the plastic sample containing Solvent Blue 97 is finely ground or

pelletized to increase surface area.

Solvent Extraction: The ground plastic is placed in a Soxhlet extractor. A suitable solvent in which the dye is

highly soluble (e.g., dichloromethane) is used to extract the dye from the polymer matrix over several hours.

Sample Dilution: The resulting extract is quantitatively transferred to a volumetric flask and diluted to a known

volume with the same solvent to create a stock solution. A series of dilutions are prepared from the stock

solution to fall within the linear range of the spectrophotometer.

Spectrophotometric Analysis: The absorbance of the standard solutions and the sample solution is measured

at the wavelength of maximum absorbance (λmax) for Solvent Blue 97 using a UV-Vis spectrophotometer.

Quantification: A calibration curve is generated by plotting the absorbance of the standard solutions against

their known concentrations. The concentration of Solvent Blue 97 in the sample extract is determined from

the calibration curve. The final concentration in the original plastic sample is then calculated based on the

initial mass and dilution factors.

Visualizations
The following diagrams illustrate the synthesis workflow and a general analytical workflow for Solvent Blue 97.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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